6-(2-Phenylethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H13F3N4S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 6-(2-phenylethyl)-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H13F3N4S/c19-18(20,21)14-9-7-13(8-10-14)16-22-23-17-25(16)24-15(26-17)11-6-12-4-2-1-3-5-12/h1-5,7-10H,6,11H2
• InChI Key: NVIMGOCZLOQBMJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F

Description

6-(2-Phenylethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a triazolothiadiazole derivative that has been synthesized through various methods and has shown promising results in different areas of research.

Mechanism of Action

The mechanism of action of 6-(2-Phenylethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting specific enzymes or receptors that are involved in various biological processes. It has also been suggested that the compound may act by inducing apoptosis in cancer cells or by inhibiting the growth of microbial cells.
Biochemical and Physiological Effects:
6-(2-Phenylethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. In vitro studies have shown that the compound has significant activity against various cancer cell lines and microbial strains. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2-Phenylethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency and specificity towards specific targets, its low toxicity, and its ease of synthesis. However, the limitations of using this compound in lab experiments include its limited solubility and stability, which may affect its bioavailability and activity.

Future Directions

There are several future directions for the research of 6-(2-Phenylethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of these directions include the development of new derivatives of this compound with improved solubility and stability, the investigation of its potential applications in the field of nanotechnology, and the study of its potential applications in the field of environmental science. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Conclusion:
In conclusion, 6-(2-Phenylethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in medicinal chemistry, material science, and other fields make it an interesting compound for further investigation. However, further studies are needed to fully understand its mechanism of action and its potential applications in different areas of research.

Synthesis Methods

The synthesis of 6-(2-Phenylethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported through various methods. One of the most commonly used methods is the reaction of 4-(trifluoromethyl)benzenesulfonyl chloride with 2-phenylethylamine to obtain the intermediate product, which is then reacted with 4-amino-5-mercapto-1,2,4-triazole to obtain the final product. Other methods include the reaction of 4-(trifluoromethyl)benzenesulfonyl chloride with 4-amino-5-mercapto-1,2,4-triazole to obtain the intermediate product, which is then reacted with 2-phenylethylamine to obtain the final product.

Scientific Research Applications

6-(2-Phenylethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various fields of scientific research. It has been extensively studied for its potential applications in the field of medicinal chemistry, where it has shown significant activity against various diseases, including cancer, inflammation, and microbial infections. It has also been studied for its potential applications in the field of material science, where it has shown promising results in the development of new materials for various applications.